2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H17N3O4S/c1-24-13-6-4-5-12(9-13)11-18-17(21)10-16-19-14-7-2-3-8-15(14)25(22,23)20-16/h2-9H,10-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key: QSTUVPQMMXPHTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(3-methoxybenzyl)acetamide, also known as BTA-1, is a molecule that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiadiazine derivatives, which have been found to exhibit a variety of biological activities.

Scientific Research Applications

Environmental Impact and Degradation Pathways

Research on acetaminophen (ACT) degradation, a compound related to the benzothiadiazin family, highlights the use of advanced oxidation processes (AOPs) for treating aqueous mediums contaminated with such compounds. These processes lead to the generation of various by-products, including acetamide, and have implications for environmental safety and ecosystem threats due to their biotoxicity. This underscores the importance of understanding the degradation pathways and environmental fate of similar compounds (Qutob et al., 2022).

Therapeutic Potentials and Drug Development

The therapeutic potential of benzothiazole derivatives, which share a core structural similarity with the specified compound, has been extensively reviewed. These derivatives exhibit a wide spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Their structural simplicity and versatility in drug design highlight their significance in medicinal chemistry and potential for developing new therapeutic agents (Kamal et al., 2015).

Role in Antimicrobial and Antiviral Agents

Benzothiazole moieties and their derivatives have been identified as significant classes of compounds with substantial antimicrobial and antiviral capabilities. This is particularly relevant in the context of increasing multi-drug resistant pathogens and the need for novel antimicrobial drugs. The exploration of benzothiazole derivatives against severe causative agents, including their potential application against COVID-19, demonstrates the ongoing importance of this chemical scaffold in addressing global health challenges (Elamin et al., 2020).

Environmental and Analytical Chemistry

The occurrence, fate, and behavior of organic pollutants in aquatic environments have been a subject of significant research interest. Studies involving benzothiazole-related compounds reveal their ubiquitous presence in water sources and the challenges associated with their removal from wastewater. These findings have implications for water treatment processes and environmental safety, highlighting the need for efficient degradation mechanisms and the development of sustainable solutions to mitigate the environmental impact of such compounds (Husain & Husain, 2007).